molecular formula C8H10N2O4 B8381765 N-1-Carboxyethylthymine

N-1-Carboxyethylthymine

Cat. No.: B8381765
M. Wt: 198.18 g/mol
InChI Key: MAVGBBMDJUMCEB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-1-Carboxyethylthymine is a useful research compound. Its molecular formula is C8H10N2O4 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H10N2O4

Molecular Weight

198.18 g/mol

IUPAC Name

2-(5-methyl-2,4-dioxopyrimidin-1-yl)propanoic acid

InChI

InChI=1S/C8H10N2O4/c1-4-3-10(5(2)7(12)13)8(14)9-6(4)11/h3,5H,1-2H3,(H,12,13)(H,9,11,14)

InChI Key

MAVGBBMDJUMCEB-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(C(=O)NC1=O)C(C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of thymine (0.317 mole) and potassium carbonate (0.634 mole) in dimethylformamide (900 ml) is added methyl bromopropionate (0.634mole) and the mixture is stirred vigorously overnight under an atmosphere of nitrogen. The mixture is filtered, washed with ether and evaporated to dryness in vacuo. The solid residue is treated with water (300 ml) and 4N hydrochloric acid (12 ml), stirred for 20 minutes at 0° C., filtered and washed with water (2×100 ml). The precipitate is treated with water and 2N sodium hydroxide (60 ml), and is boiled for 10 minutes. The mixture is cooled at 0° C., filtered, and the title compound is precipitated by the addition of 4N hydrochloric acid (70 ml) to afford, after filtration, the title compound.
Quantity
0.317 mol
Type
reactant
Reaction Step One
Quantity
0.634 mol
Type
reactant
Reaction Step One
Quantity
900 mL
Type
solvent
Reaction Step One
Quantity
0.634 mol
Type
reactant
Reaction Step Two

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